Cas no 562840-49-7 (Benzenemethanol, 3,5-bis(1,1-dimethylethyl)-2-methoxy-)

Benzenemethanol, 3,5-bis(1,1-dimethylethyl)-2-methoxy- structure
562840-49-7 structure
Product Name:Benzenemethanol, 3,5-bis(1,1-dimethylethyl)-2-methoxy-
CAS No:562840-49-7
MF:C16H26O2
MW:250.376445293427
CID:1598120
PubChem ID:53414304
Update Time:2025-04-21

Benzenemethanol, 3,5-bis(1,1-dimethylethyl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 3,5-bis(1,1-dimethylethyl)-2-methoxy-
    • HEHZZUOEBWRTME-UHFFFAOYSA-N
    • 3,5-di-tert-butyl-2-methoxybenzyl alcohol
    • SCHEMBL6407060
    • (3,5-DI-TERT-BUTYL-2-METHOXYPHENYL)METHANOL
    • 562840-49-7
    • Inchi: 1S/C16H26O2/c1-15(2,3)12-8-11(10-17)14(18-7)13(9-12)16(4,5)6/h8-9,17H,10H2,1-7H3
    • InChI Key: HEHZZUOEBWRTME-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(CO)C=C(C=C1C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 250.19338
  • Monoisotopic Mass: 250.193280068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46
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